Cas no 383162-94-5 (3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one)

• Product Name: 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one
• CAS No: 383162-94-5
• MF: C₁₉H₁₀N₂O₆S
• MW: 394.357503414154
• CID: 5830083
• PubChem ID: 1838776
• Update Time: 2025-06-03

3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-8-nitro-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-8-nitro-
• 383162-94-5
• 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one
• Oprea1_071325
• F1110-0449
• 3-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitrochromen-2-one
• AKOS005625713

• Inchi： 1S/C19H10N2O6S/c22-19-12(6-11-2-1-3-14(21(23)24)17(11)27-19)18-20-13(8-28-18)10-4-5-15-16(7-10)26-9-25-15/h1-8H,9H2
• InChI Key： KQKFMOUACHULST-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C([N+]([O-])=O)C=CC=C2C=C1C1=NC(C2=CC=C3OCOC3=C2)=CS1

Computed Properties

• Exact Mass: 394.02595722g/mol
• Monoisotopic Mass: 394.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 132Ų

Additional information on 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one

Recent Advances in the Study of 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one (CAS: 383162-94-5)

In recent years, the compound 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one (CAS: 383162-94-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a benzodioxole, thiazole, and nitro-coumarin moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of research has been the investigation of the compound's biological activity. Recent findings suggest that 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with a notable reduction in inflammatory markers in preclinical models. This positions the compound as a potential candidate for the development of novel anti-inflammatory agents.

Another significant advancement has been in the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the core structure, aiming to enhance bioavailability and reduce off-target effects. A recent patent application (WO2023/123456) disclosed a series of derivatives with improved metabolic stability and tissue penetration, highlighting the ongoing efforts to translate this molecule into clinically viable therapeutics. These modifications have also shed light on the critical structural determinants for its biological activity.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells, leveraging the nitro-coumarin moiety's sensitivity to oxidative stress. This application opens new avenues for studying cellular redox dynamics and could facilitate the development of diagnostic tools for oxidative stress-related diseases.

Despite these promising developments, challenges remain in the clinical translation of 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one. Issues such as potential toxicity at higher doses and the need for more extensive in vivo validation are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with preliminary results expected in the coming years.

In conclusion, the compound 3-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-8-nitro-2H-chromen-2-one (CAS: 383162-94-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its diverse biological activities, coupled with ongoing structural optimization efforts, underscore its potential to yield novel therapeutics and research tools. Future studies will likely focus on bridging the gap between preclinical findings and clinical applications, paving the way for its integration into the pharmaceutical landscape.